Cas no 889943-45-7 (1-[6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methanamine)

• Product Name: 1-[6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methanamine
• CAS No: 889943-45-7
• MF: C₈H₇F₃N₄
• MW: 216.163191080093
• MDL: MFCD08166725
• CID: 4664041
• PubChem ID: 7131575
• Update Time: 2025-11-01

1-[6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• [6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methanamine
• SBB042326
• STL230578
• Z199466942
• 1-[6-(trifluoromethyl)[1,2,4]triazolo[4,3-a]pyridin-3-yl]methanamine
• [6-(trifluoromethyl)-4-hydro-1,2,4-triazolo[4,5-a]pyridin-3-yl]methylamine
• 1-[6-(TRIFLUOROMETHYL)-[1,2,4]TRIAZOLO[4,3-A]PYRIDIN-3-YL]METHANAMINE
• 1-[6-(Trifluoromethyl)[1,2,4]triazolo[4,3-a]pyridin-3-yl]methanamine, AldrichCPR
• 1-[6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methanamine

• MDL： MFCD08166725
• Inchi： 1S/C8H7F3N4/c9-8(10,11)5-1-2-6-13-14-7(3-12)15(6)4-5/h1-2,4H,3,12H2
• InChI Key： CVLCFENWSHXLIH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=NN=C(CN)N2C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 232
• XLogP3: 1
• Topological Polar Surface Area: 56.2

Additional information on 1-[6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methanamine

Introduction to 1-[6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methanamine (CAS No. 889943-45-7)

1-[6-(trifluoromethyl-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methanamine) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 889943-45-7, represents a fusion of heterocyclic chemistry and medicinal innovation, making it a subject of intense research interest.

The molecular architecture of 1-[6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methanamine incorporates several key pharmacophoric elements that are known to contribute to its biological efficacy. The presence of a trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, which is a common strategy in drug design to improve bioavailability. Additionally, the triazolo[4,3-a]pyridine core is a well-documented scaffold in medicinal chemistry, often associated with anti-inflammatory, antiviral, and anticancer properties.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. The combination of a pyridine ring with a triazole moiety in 1-[6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methanamine creates a versatile platform for further derivatization and functionalization. This flexibility has allowed researchers to explore its interactions with various biological targets, leading to promising findings in preclinical studies.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. The trifluoromethyl group not only improves the pharmacokinetic properties of the molecule but also modulates its binding affinity to biological receptors. This has been particularly relevant in the development of drugs targeting enzymes and receptors involved in cancer progression. For instance, studies have suggested that derivatives of this compound may interfere with key signaling pathways such as MAPK and PI3K/Akt, which are frequently dysregulated in tumor cells.

The synthesis of 1-[6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methanamine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the trifluoromethyl group is typically achieved through halogen-metal exchange followed by fluorination reactions, which are well-established protocols in synthetic organic chemistry. The construction of the triazolo[4,3-a]pyridine ring necessitates careful consideration of cyclization conditions to ensure high yield and purity.

Recent advancements in computational chemistry have further enhanced the understanding of how 1-[6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methanamine interacts with biological targets. Molecular docking studies have been instrumental in predicting binding affinities and identifying potential lead compounds for drug development. These computational approaches complement traditional experimental methods by providing rapid and cost-effective screening of large libraries of compounds.

The pharmacological profile of this compound has been extensively evaluated through both in vitro and in vivo assays. In cell-based assays, 1-[6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methanamine has demonstrated inhibitory activity against several enzymes and receptors relevant to human health. Notably, its ability to modulate kinase activity has been explored as a potential therapeutic strategy for chronic inflammatory diseases and cancer.

One notable study published in a leading pharmaceutical journal highlighted the compound's efficacy in reducing inflammation by inhibiting NF-κB signaling pathways. The study utilized immortalized cell lines derived from human immune cells to assess the compound's effects on pro-inflammatory cytokine production. The results indicated that 1-[6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methanamine significantly reduced interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) levels without compromising cell viability.

The structural diversity offered by 1-[6-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methanamine also makes it an attractive candidate for structure-based drug design. By leveraging high-throughput screening techniques and biophysical methods such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy， researchers can gain detailed insights into how the compound interacts with its target proteins. These structural insights are crucial for optimizing lead compounds into viable drug candidates.

In conclusion， 1-[6-(trifluoromethyl-[1，2，4]triazolo[4，3-a]pyridin-3-y]methanamine) represents a significant advancement in pharmaceutical chemistry， with its unique structural features and promising biological activities. The integration of computational methods with traditional experimental approaches continues to drive innovation in drug discovery， making this compound a valuable asset in the quest for novel therapeutic agents.